Cas no 74920-45-9 (benzoic acid-ring-ul-14c)

• Product Name: benzoic acid-ring-ul-14c
• CAS No: 74920-45-9
• MF: C₇H₆O₂
• MW: 134.076590061188
• CID: 980560
• PubChem ID: 11768623
• Update Time: 2025-04-19

benzoic acid-ring-ul-14c Chemical and Physical Properties

Names and Identifiers

• benzoic acid-ring-ul-14c
• AKOS015888842
• DTXSID10472032
• (1,2,3,4,5,6-14C6)cyclohexatrienecarboxylic acid
• 74920-45-9

• Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i1+2,2+2,3+2,4+2,5+2,6+2
• InChI Key： WPYMKLBDIGXBTP-YROCTSJKSA-N
• SMILES： OC([14C]1[14CH]=[14CH][14CH]=[14CH][14CH]=1)=O

Computed Properties

• Exact Mass: 134.0562314g/mol
• Monoisotopic Mass: 134.0562314g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

benzoic acid-ring-ul-14c Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 20/21/22-42/43-11
• Safety Instruction： 26-36-16
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids